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molecular formula C8H6BrClO2 B1273091 2-Bromo-5-methoxybenzoyl chloride CAS No. 56658-04-9

2-Bromo-5-methoxybenzoyl chloride

Cat. No. B1273091
CAS RN: 56658-04-9
M. Wt: 249.49 g/mol
InChI Key: RZCQJXVXRYIJQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06660753B2

Procedure details

2-Bromo-5-methoxybenzoic acid (231 mg, 1.0 mmol) in dichloromethane (1.5 mL) was treated with a solution of oxalyl chloride (1.5 mL of 2 M in dichloromethane, 3 mmol) and a catalytic amount of N,N-dimethylformamide. The reaction was stirred overnight at ambient temperature. The excess oxalyl chloride was removed in vacuo to afford 2-bromo-5-methoxybenzoyl chloride.
Name
2-Bromo-5-methoxybenzoic acid
Quantity
231 mg
Type
reactant
Reaction Step One
Name
oxalyl chloride
Quantity
1.5 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-bromo-5-methoxybenzoyl chloride

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:3]=1[C:4](O)=[O:5].C(Cl)(=O)C([Cl:16])=O.CN(C)C=O>ClCCl>[Br:1][C:2]1[CH:10]=[CH:9][C:8]([O:11][CH3:12])=[CH:7][C:3]=1[C:4]([Cl:16])=[O:5]

Inputs

Step One
Name
2-Bromo-5-methoxybenzoic acid
Quantity
231 mg
Type
reactant
Smiles
BrC1=C(C(=O)O)C=C(C=C1)OC
Name
oxalyl chloride
Quantity
1.5 mL
Type
reactant
Smiles
C(C(=O)Cl)(=O)Cl
Name
dichloromethane
Quantity
1.5 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
N,N-dimethylformamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction was stirred overnight at ambient temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The excess oxalyl chloride was removed in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-bromo-5-methoxybenzoyl chloride
Type
product
Smiles
BrC1=C(C(=O)Cl)C=C(C=C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.